Cas no 1135694-32-4 (4-Methoxy-N,N-diisopropyl Tryptamine)

• Product Name: 4-Methoxy-N,N-diisopropyl Tryptamine
• CAS No: 1135694-32-4
• MF: C₁₇H₂₆N₂O
• MW: 274.401144504547
• CID: 5049869
• Update Time: 2025-06-09

4-Methoxy-N,N-diisopropyl Tryptamine Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-ethanamine, 4-methoxy-N,N-bis(1-methylethyl)-
• 4-Methoxy-N,N-diisopropyl Tryptamine

• Inchi： 1S/C17H26N2O/c1-12(2)19(13(3)4)10-9-14-11-18-15-7-6-8-16(20-5)17(14)15/h6-8,11-13,18H,9-10H2,1-5H3
• InChI Key： WIVWUNUDMXNQJD-UHFFFAOYSA-N
• SMILES： N1C2=C(C(OC)=CC=C2)C(CCN(C(C)C)C(C)C)=C1

Additional information on 4-Methoxy-N,N-diisopropyl Tryptamine

4-Methoxy-N,N-diisopropyl Tryptamine (CAS No. 1135694-32-4): An Overview of a Novel Tryptamine Derivative

4-Methoxy-N,N-diisopropyl Tryptamine (CAS No. 1135694-32-4) is a synthetic compound that belongs to the tryptamine class of alkaloids. This compound has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceutical research and organic synthesis. The primary focus of this overview is to provide a comprehensive understanding of the chemical properties, synthesis methods, and potential applications of 4-Methoxy-N,N-diisopropyl Tryptamine.

Chemical Structure and Properties

4-Methoxy-N,N-diisopropyl Tryptamine is characterized by its distinctive molecular structure, which includes a tryptamine backbone with a 4-methoxy substitution on the indole ring and two isopropyl groups attached to the nitrogen atom. The molecular formula of this compound is C₁₆H₂₃N₃O, and its molecular weight is approximately 273.37 g/mol. The presence of the methoxy group and the isopropyl substituents imparts specific chemical and physical properties to the molecule, making it an interesting subject for detailed study.

The solubility of 4-Methoxy-N,N-diisopropyl Tryptamine in various solvents has been investigated, and it has been found to be moderately soluble in polar organic solvents such as ethanol and dimethyl sulfoxide (DMSO). This property is crucial for its use in solution-based reactions and analytical techniques. Additionally, the compound exhibits a melting point range of 105-107°C, which is consistent with its crystalline nature.

Synthesis Methods

The synthesis of 4-Methoxy-N,N-diisopropyl Tryptamine has been explored through several routes, each with its own advantages and limitations. One common method involves the condensation of 4-methoxyindole with diisopropylamine in the presence of a suitable catalyst. This reaction typically proceeds via a Mannich-type condensation mechanism, where the amine reacts with the carbonyl group of an intermediate to form the final product.

A more recent approach involves the use of palladium-catalyzed cross-coupling reactions, which have gained popularity due to their high efficiency and selectivity. In this method, 4-methoxyindole is coupled with diisopropylamine using palladium catalysts such as Pd(PPh₃)₄. The reaction conditions are carefully optimized to ensure high yields and purity of the product.

Spectroscopic Analysis

Spectroscopic techniques play a crucial role in characterizing the structure and purity of 4-Methoxy-N,N-diisopropyl Tryptamine. Nuclear Magnetic Resonance (NMR) spectroscopy is one of the most powerful tools for this purpose. The proton NMR (¹H NMR) spectrum of the compound shows characteristic signals for the aromatic protons, methoxy protons, and aliphatic protons from the isopropyl groups. The carbon NMR (¹³C NMR) spectrum provides additional information about the carbon atoms in the molecule.

Infrared (IR) spectroscopy is another useful technique for confirming the presence of specific functional groups in the molecule. The IR spectrum of 4-Methoxy-N,N-diisopropyl Tryptamine typically shows absorption bands corresponding to C-H stretching vibrations from the aromatic ring and methoxy group, as well as C-N stretching vibrations from the amine functional group.

Potential Applications

The unique chemical structure of 4-Methoxy-N,N-diisopropyl Tryptamine makes it a valuable compound for various applications in pharmaceutical research and organic synthesis. One area of interest is its potential as a lead compound for developing new therapeutic agents. Recent studies have shown that tryptamines with similar structures exhibit promising biological activities, including anti-inflammatory, analgesic, and neuroprotective effects.

In addition to its pharmaceutical applications, 4-Methoxy-N,N-diisopropyl Tryptamine has potential uses in organic synthesis as a building block for more complex molecules. Its reactivity and functional group diversity make it an attractive starting material for synthesizing a wide range of derivatives with tailored properties.

Clinical Research and Safety Considerations

Clinical research on compounds like 4-Methoxy-N,N-diisopropyl Tryptamine is essential for understanding their safety profiles and potential therapeutic benefits. Preclinical studies have been conducted to evaluate the pharmacokinetics, pharmacodynamics, and toxicity of this compound. These studies have provided valuable insights into its behavior in biological systems and have helped identify any potential risks associated with its use.

Safety considerations are paramount when working with novel compounds like 4-Methoxy-N,N-diisopropyl Tryptamine. Researchers must adhere to strict guidelines for handling, storage, and disposal to ensure laboratory safety. Additionally, ongoing research aims to further elucidate the long-term effects of exposure to this compound.

Conclusion

4-Methoxy-N,N-diisopropyl Tryptamine (CAS No. 1135694-32-4) is a fascinating compound with a unique chemical structure that offers numerous possibilities for research and application. Its synthesis methods have been well-documented, and spectroscopic techniques have provided detailed insights into its properties. Ongoing clinical research continues to explore its potential therapeutic benefits while ensuring safety standards are met. As research in this field advances, it is likely that new applications for this compound will be discovered, further highlighting its importance in scientific inquiry.